In situ monitoring of ROS secretion from single cells with a dual-nanopore biosensor†

Chemical Communications Pub Date: 2023-11-20 DOI: 10.1039/D3CC04657E

Abstract

We report here a dual-nanopore biosensor based on modulation of surface charge density coupled with a microwell array chip for in situ monitoring of ROS secretion from single MCF-7 cells.

Graphical abstract: In situ monitoring of ROS secretion from single cells with a dual-nanopore biosensor
In situ monitoring of ROS secretion from single cells with a dual-nanopore biosensor†
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